Rubidium formate hydrate; 99.8% (metals basis)

• IUPAC Name: rubidium(1+);formate;hydrate
• InChI: InChI=1S/CH2O2.H2O.Rb/c2-1-3;;/h1H,(H,2,3);1H2;/q;;+1/p-1
• InChI Key: TXNZWJPXWMZMCW-UHFFFAOYSA-M
• Canonical SMILES: C(=O)[O-].O.[Rb+]
• Molecular Formula: CH3O3Rb
• Molecular Weight: 148.501 g/mol

Description

Rubidium formate hydrate is a chemical compound composed of rubidium cations, formate anions, and water molecules. It is a white, odorless, crystalline solid with a molecular formula of Rb(HCOO)2•H2O. It is typically used as a reagent in the laboratory for various scientific research applications and experiments. Rubidium formate hydrate is commercially available in a variety of purity grades, with the highest purity grade being 99.8% (metals basis).

Scientific Research Applications

Rubidium formate hydrate is widely used in scientific research applications due to its high purity grade and low cost. It is commonly used as a reagent in analytical chemistry, chromatography, and spectroscopy experiments. Additionally, it is used as an electrolyte for batteries and fuel cells. Rubidium formate hydrate is also used in the manufacture of catalysts and other specialty chemicals.

Mechanism of Action

The mechanism of action of rubidium formate hydrate depends on the application and the reaction conditions. In analytical chemistry, rubidium formate hydrate acts as an ion-pairing reagent, forming a complex with the analyte molecule. This complex can then be separated from other components in the sample using chromatographic or spectroscopic techniques. In fuel cells, rubidium formate hydrate acts as an electrolyte, allowing the transfer of ions between the anode and cathode.
Biochemical and Physiological Effects
Rubidium formate hydrate is generally considered to be non-toxic and safe to use in laboratory experiments. However, it is important to note that it should not be ingested, as it may cause irritation to the gastrointestinal tract. In addition, prolonged skin contact with rubidium formate hydrate may cause irritation and dermatitis.

Advantages and Limitations for Lab Experiments

The main advantage of using rubidium formate hydrate in laboratory experiments is its high purity grade and low cost. Additionally, it is easy to synthesize, store, and handle. However, it should be noted that rubidium formate hydrate is hygroscopic, meaning it will absorb moisture from the air. This can lead to contamination of the sample and inaccurate results.

Future Directions

Given its wide range of applications in scientific research, there are a number of potential future directions for rubidium formate hydrate. These include its use as a reagent in new analytical chemistry techniques, such as capillary electrophoresis and mass spectrometry; its use in the development of new catalysts and specialty chemicals; and its use in the development of new fuel cells and battery technologies. Additionally, further research is needed to better understand the biochemical and physiological effects of rubidium formate hydrate.

Synthesis Methods

Rubidium formate hydrate is synthesized through the reaction of rubidium hydroxide and formic acid. In a typical synthesis, rubidium hydroxide is added to a solution of formic acid in water and heated until a white precipitate forms. This precipitate is then filtered and washed with water to obtain a pure sample of rubidium formate hydrate.